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Compound of Interest

Compound Name: 6-Aminonicotinaldehyde

Cat. No.: B032264

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

6-Aminonicotinaldehyde, also known as 6-aminopyridine-3-carboxaldehyde, is a heterocyclic
organic compound that serves as a crucial and versatile intermediate in a wide array of
research and development applications.[1] With the chemical formula CeHsN20, this compound
integrates two highly reactive functional groups—an amino group and an aldehyde group—
onto a pyridine ring.[1][2] This unique arrangement allows for a broad spectrum of chemical
transformations, making it an essential building block in the synthesis of pharmaceuticals, fine
chemicals, and advanced materials.[1]

This technical guide provides a comprehensive overview of the properties, synthesis, and
primary research applications of 6-Aminonicotinaldehyde, tailored for professionals in organic
synthesis and drug discovery.

Physicochemical and Computed Properties

A clear understanding of the physical and chemical properties of 6-Aminonicotinaldehyde is
fundamental for its effective use in research. The compound is typically a light yellow powder
and is stable under controlled conditions, such as under an inert gas at 2—8 °C.[1][3] However,
it is sensitive to oxidation in the air and hydrolysis in acidic or alkaline environments.[1]

Table 1: Physical and Chemical Properties of 6-Aminonicotinaldehyde
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Property Value Source
CAS Number 69879-22-7 [11[2][3][41[5]
Molecular Formula CeHeN20 [1112][31[4]
Molecular Weight 122.12 g/mol [11[2]
Appearance Light yellow powder [3]
Purity >97-98% [31[4]
Melting Point 161 °C [1]
Boiling Point (Predicted) 309.0 £ 27.0 °C [1]
Density (Predicted) 1.264 + 0.06 g/cm?3 [1]
pKa (Predicted) 478 £0.13 [1]
SMILES C1=CC(=NC=C1C=0O)N [2]
InChikey BMNPVMQSUPTGFD- 2]
UHFFFAOYSA-N

Table 2: Computed Molecular Descriptors
Descriptor Value Source
Topological Polar Surface Area
(TPSA) 55.98 A2 [4]
LogP 0.4763 [4]
Hydrogen Bond Acceptors 3 [4]
Hydrogen Bond Donors 1 [4]
Rotatable Bonds 1 [4]

Core Applications in Research
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The dual functionality of 6-Aminonicotinaldehyde underpins its wide reactivity and utility. The
amino group readily undergoes condensation with ketones and aldehydes to form Schiff bases,
while the aldehyde functionality can participate in reactions like acetal formation or be oxidized
to a carboxylic acid.[1] This reactivity makes it a valuable precursor in several research
domains.

Intermediate in Pharmaceutical Synthesis

The primary application of 6-Aminonicotinaldehyde is as a key intermediate in drug discovery
and development.[1][6] Its structure is a scaffold for building more complex molecules with
desired biological activities.

 Antiviral and Antitumor Agents: The aldehyde group is a reactive center for coupling
reactions, enabling the construction of novel antiviral scaffolds.[1] Similarly, the amino group
can participate in condensation pathways that are critical for forming heteroaromatic
structures found in antitumor drug candidates.[1]

e Enzyme Inhibitors: 6-Aminonicotinaldehyde is a precursor for novel ribonucleotide
reductase inhibitors.[7] Specifically, it is used in the synthesis of a-heterocyclic
carboxaldehyde thiosemicarbazone derivatives, a class of compounds known to affect metal-
binding sites in enzymes.[7]

o Specific Drug Intermediates: It is known to be used as an intermediate in the synthesis of
"Pomacini" and is related to the synthesis of Abemaciclib, an antineoplastic agent.[3][6]

Key pharmaceutical applications of 6-Aminonicotinaldehyde.

Synthesis of Fine and Specialty Chemicals

Beyond pharmaceuticals, 6-Aminonicotinaldehyde is a building block for other high-value
chemicals. By modifying the pyridine ring with various substituents, researchers can design
novel derivatives for specialized applications in:

e Dyes
o Pesticides

e Advanced Materials[1]
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Synthesis of 6-Aminonicotinaldehyde

An efficient and reliable synthesis is critical for the utility of any chemical intermediate. Several
methods for preparing 6-Aminonicotinaldehyde have been developed. A common and
effective route involves the reduction of 2-amino-5-cyanopyridine.
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Workflow for the synthesis of 6-Aminonicotinaldehyde.
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Experimental Protocol: Synthesis from 2-amino-5-
cyanopyridine

This procedure details the reduction of 2-amino-5-cyanopyridine to afford 6-
Aminonicotinaldehyde.[7]

Materials and Equipment:

e 2-amino-5-cyanopyridine

e Lithium aluminum hydride (LAH)

o Tetrahydrofuran (THF), anhydrous
o Saturated sodium sulfate solution
o Ethyl acetate

e Anhydrous sodium sulfate

e Round-bottom flask

o Magnetic stirrer

* Ice bath

e Separatory funnel

Rotary evaporator

Procedure:

o Dissolve 2-amino-5-cyanopyridine (10 g, 83.95 mmol, 1 eq.) in anhydrous tetrahydrofuran
(150 mL) in a round-bottom flask under an inert atmosphere.[7]

e Cool the solution to 0 °C using an ice bath.[7]
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e Slowly add lithium aluminum hydride (6.37 g, 167.90 mmol, 2 eq.) portion-wise to the
solution, maintaining the temperature at 0 °C.[7]

« Stir the reaction mixture continuously at 0 °C for 1.5 hours. Monitor the reaction progress by
TLC.[7]

e Upon completion, carefully quench the reaction by the dropwise addition of saturated sodium
sulfate solution at 0 °C, followed by the addition of water (100 mL).[7]

» Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).[7]

o Combine the organic layers, wash with saturated brine (1 x 30 mL), and dry over anhydrous
sodium sulfate.[7]

 Filter the solution and concentrate the filtrate under reduced pressure to afford the target
product, 2-amino-5-formylpyridine (6-Aminonicotinaldehyde).[7]

Results:

e Yield: 7.50 g (73.16%)[7]

e Appearance: Yellow oil[7]

o Analysis (LCMS ESI): m/z [M+H]* = 123 (Calculated for CeHsN20: 123)[7]

In summary, 6-Aminonicotinaldehyde is a high-value chemical intermediate with significant
applications in pharmaceutical research and fine chemical synthesis. Its versatile reactivity,
stemming from the strategically placed amino and aldehyde groups on a pyridine core, allows
for the efficient construction of complex molecular architectures, making it an indispensable tool
for medicinal chemists and organic synthesis professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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